4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-[2-(methylthio)phenyl]benzamide

• IUPAC Name: 4-[(2-chlorophenyl)methyl-methylsulfonylamino]-N-(2-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C22H21ClN2O3S2/c1-29-21-10-6-5-9-20(21)24-22(26)16-11-13-18(14-12-16)25(30(2,27)28)15-17-7-3-4-8-19(17)23/h3-14H,15H2,1-2H3,(H,24,26)
• InChI Key: YQNGFVQLLMCQGB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N(CC3=CC=CC=C3Cl)S(=O)(=O)C
• Molecular Formula: C22H21ClN2O3S2
• Molecular Weight: 461.0 g/mol

Description

4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-[2-(methylthio)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. This compound is a member of the benzamide class of compounds and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-[2-(methylthio)phenyl]benzamide is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of specific enzymes and receptors.
Biochemical and physiological effects:
Studies have shown that 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-[2-(methylthio)phenyl]benzamide has various biochemical and physiological effects. These effects include the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-[2-(methylthio)phenyl]benzamide in lab experiments include its high potency and specificity. However, this compound has some limitations, including its low solubility in aqueous solutions and limited availability.

Future Directions

There are several future directions for research on 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-[2-(methylthio)phenyl]benzamide. These include:
1. Investigation of the compound's mechanism of action and its potential targets.
2. Development of more efficient synthesis methods for this compound.
3. Examination of the compound's pharmacokinetics and pharmacodynamics.
4. Evaluation of the compound's efficacy and safety in preclinical and clinical trials.
5. Exploration of the compound's potential applications in other diseases and conditions.
Conclusion:
In conclusion, 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-[2-(methylthio)phenyl]benzamide is a promising compound with potential applications in drug development. Its high potency and specificity make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and evaluate its safety and efficacy in clinical trials.

Scientific Research Applications

The scientific research on 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-[2-(methylthio)phenyl]benzamide has focused on its potential applications in drug development. This compound has shown promising results as a potential therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders.